MC 1046

• Molecular Formula: C27H38O3
• Molecular Weight: 410.6 g/mol
• SMILES: CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• InChI: InChI=1S/C27H38O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-24,26,28,30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7?,21-10?/t17?,22-,23-,24?,26?,27-/m1/s1
• InChIKey: KKDBQSPKXAUHPH-KOLITEOJSA-N

Generic impurity standards jeopardize ANDA submissions when structural identity cannot be verified. MC 1046 (CAS 126860-83-1) is the fully characterized Calcipotriol EP Impurity A-the C22-23-unsaturated 24-ketone metabolite with quantifiable VDR binding (1/133 affinity vs. calcipotriol). • Distinct RP-HPLC linearity range (0.05-0.15 µg/mL) vs. Impurity D, mandating impurity-specific calibration. • Supplied with EP-compliant characterization data traceable to pharmacopeial standards. • Powder stable at -20°C (3 yr); protect from light and moisture.

Calcipotriol Procurement: Overview and Differentiation

Calcipotriol (also known as calcipotriene) is a synthetic vitamin D3 analog that functions as a high-affinity agonist of the vitamin D receptor (VDR) [1]. It is structurally characterized by a seco-cholestane backbone with a cyclopropyl-containing side chain modification that confers a unique pharmacological profile distinct from endogenous calcitriol [2]. Calcipotriol is the active pharmaceutical ingredient (API) in globally marketed topical formulations for plaque psoriasis and is widely used in dermatology research for investigating keratinocyte differentiation, immune modulation, and VDR-mediated gene transcription [3].

Class Synthetic vitamin D3 analog

Target High-affinity VDR agonist

Research context Keratinocyte differentiation, VDR signaling, immune modulation studies

• [1] Tocchini-Valentini G, et al. Crystal structures of the vitamin D nuclear receptor liganded with the vitamin D side chain analogues calcipotriol and seocalcitol, receptor agonists of clinical importance. J Med Chem. 2004;47(8):1956-61. View Source
• [2] PubChem. Calcipotriol. Compound Summary. CID 5288783. View Source
• [3] KEGG DRUG: Calcipotriene. Entry D01125. View Source

Calcipotriol: Non-Interchangeable with Other Vitamin D3 Analogs

Despite sharing a common VDR agonist mechanism with analogs such as calcitriol, tacalcitol, and maxacalcitol, calcipotriol possesses quantifiable differentiation in key parameters including systemic calcemic liability, skin permeability, and hepatic clearance that preclude generic substitution in both research and therapeutic contexts [1]. These differences arise from specific structural modifications in the side chain, which alter the compound's pharmacokinetic behavior and safety profile without compromising anti-proliferative potency [2]. Procurement decisions based solely on VDR binding affinity or in-class potency overlook these critical quantitative distinctions that directly impact experimental reproducibility, formulation stability, and translational relevance [3].

! Calcemic endpoint response differs markedly from calcitriol and maxacalcitol.

! Skin permeability and hepatic clearance alter systemic exposure profiles across analogs.

! Anti-proliferative potency is similar, but calcemic endpoint context may not transfer.

• [1] Bräutigam M, et al. Effects of calcipotriol (MC 903) and calcitriol after topical application on the skin of hairless rats: Much lower effect of calcipotriol on systemic calcium homeostasis. Skin Pharmacol. 1992;5(2):87-92. View Source
• [2] Tocchini-Valentini G, et al. Crystal structures of the vitamin D nuclear receptor liganded with the vitamin D side chain analogues calcipotriol and seocalcitol. J Med Chem. 2004;47(8):1956-61. View Source
• [3] Takahashi H, et al. Similarly potent action of 1,25-dihydroxyvitamin D3 and its analogues, tacalcitol, calcipotriol, and maxacalcitol on normal human keratinocyte proliferation and differentiation. J Dermatol Sci. 2003;31(1):21-8. View Source

Calcipotriol: Head-to-Head Evidence Comparison

Calcipotriol vs. Calcitriol: Topical Efficacy and Calcium Risk

In a direct head-to-head study in hairless rats, topical calcipotriol and calcitriol demonstrated equivalent efficacy in stimulating terminal keratinocyte differentiation at concentrations of 0.001–0.01 g/100 mL (ethanol) over 10 days [1]. However, only calcitriol induced a significant elevation in serum calcium, whereas calcipotriol exhibited no detectable calcemic effect [1]. Supporting literature indicates that calcipotriol is less than 1% as active as calcitriol in regulating calcium metabolism while maintaining comparable VDR binding affinity [2].

Calcium Risk vs Calcitriol

Head-to-head

Calcipotriol: No serum Ca elevation vs Calcitriol: Significant Ca rise

Reported calcemic endpoint context; equivalent keratinocyte differentiation

Hairless rat, 0.001–0.01 g/100 mL ethanol, 10-day topical

Evidence Dimension	Systemic calcium elevation vs. topical efficacy
Target Compound Data	No significant serum calcium elevation; equivalent keratinocyte differentiation to calcitriol
Comparator Or Baseline	Calcitriol: Significant serum calcium rise observed; equivalent keratinocyte differentiation
Quantified Difference	<1% calcemic activity relative to calcitriol
Conditions	Topical application to hairless rat flank, 0.001–0.01 g/100 mL in ethanol, 10-day treatment

Why This Matters

This differential safety profile enables topical psoriasis treatment without the systemic hypercalcemia risk that limits calcitriol's clinical utility.

• [1] Bräutigam M, et al. Effects of calcipotriol (MC 903) and calcitriol after topical application on the skin of hairless rats: Much lower effect of calcipotriol on systemic calcium homeostasis. Skin Pharmacol. 1992;5(2):87-92. View Source
• [2] Exposome-Explorer (IARC). Calcipotriol (T3D3062). View Source

Calcipotriol vs. Maxacalcitol: Clinical Safety in Vulnerable Populations

A large-scale retrospective study of psoriasis patients (n=number not fully reported) demonstrated that serum calcium levels were significantly lower in the calcipotriol group compared to the maxacalcitol group (P < 0.05) [1]. This advantage was particularly pronounced in high-risk subgroups: patients aged ≥65 years (P < 0.05), those with renal disease (P = 0.0362), and those with liver disease (P = 0.0255) [1]. Only 3 patients using calcipotriol developed hypercalcemia (unrelated to treatment), compared to 10 patients using maxacalcitol [1].

Serum Calcium vs Maxacalcitol

Head-to-head

Calcipotriol: Lower Ca (P vs Maxacalcitol: Higher Ca, 10 cases

Reported lower calcemic endpoint change in subpopulation models

Retrospective psoriasis cohort, 2004–2009; P values subgroup-specific

Evidence Dimension	Serum calcium levels (hypercalcemia risk)
Target Compound Data	Significantly lower serum calcium vs. maxacalcitol (P < 0.05); 3 hypercalcemia cases (unrelated)
Comparator Or Baseline	Maxacalcitol: Higher serum calcium; 10 hypercalcemia cases
Quantified Difference	P < 0.05 overall; subgroup-specific P-values: ≥65y P < 0.05; renal P = 0.0362; liver P = 0.0255
Conditions	Retrospective cohort study of psoriasis patients, routine clinical monitoring (2004–2009)

Why This Matters

Calcipotriol's lower hypercalcemia risk makes it the preferred procurement choice for studies involving elderly, renally impaired, or hepatically compromised subjects.

• [1] Yamamoto A, et al. Safety profiles of topical vitamin D3 in psoriasis patients: a retrospective large-scale study. Psoriasis Targets Ther. 2012;2:81-8. View Source

Calcipotriol vs. Maxacalcitol: Skin Permeability and Hepatic Clearance

In a rat model evaluating calcemic effects of topical VD3-containing ointments, maxacalcitol induced significant serum calcium elevation, whereas calcipotriol and calcipotriol/betamethasone did not [1]. Mechanistic analysis revealed that the cumulative amount of calcipotriol permeating through rat skin was significantly lower than that of maxacalcitol, and its metabolic clearance in rat hepatocytes was higher [1]. Similar results were confirmed using human skin and human hepatocytes [1].

Skin Permeation & Clearance

Head-to-head

Calcipotriol: Lower skin permeation, higher hepatic clearance vs Maxacalcitol: Higher permeation, lower clearance

Reported absorption/clearance profile; supports lower systemic exposure context

Rat and human skin/hepatocytes; statistically significant differences

Evidence Dimension	Skin permeability and hepatic metabolic clearance
Target Compound Data	Significantly lower skin permeation; higher hepatic clearance than maxacalcitol
Comparator Or Baseline	Maxacalcitol: Higher skin permeation; lower hepatic clearance
Quantified Difference	Cumulative permeation: calcipotriol < maxacalcitol (statistically significant); clearance: calcipotriol > maxacalcitol
Conditions	Rat skin permeation assay and rat hepatocyte incubation; validated in human skin and human hepatocytes

Why This Matters

This dual pharmacokinetic advantage (low skin penetration + rapid hepatic elimination) explains calcipotriol's favorable safety margin and informs formulation development strategies.

• [1] Oda T, et al. Calcium effects and systemic exposure of vitamin D3 analogues after topical treatment of active vitamin D3-containing ointments in rats. Eur J Pharmacol. 2016;788:98-103. View Source

Calcipotriol vs. Maxacalcitol: Psoriasis Improvement with UVB

A retrospective observational study of 21 patients with psoriasis vulgaris compared calcipotriol and maxacalcitol as adjuncts to narrow-band UVB therapy [1]. Calcipotriol induced a more rapid clinical improvement and required lower accumulated narrow-band UVB doses to achieve therapeutic effect [1]. Serum calcium levels were slightly increased after 4 weeks in both groups, with no significant difference [1].

UVB Combination Effect

Head-to-head

Calcipotriol: Faster PASI improvement, lower UVB dose vs Maxacalcitol: Slower improvement, higher UVB dose

Reported phototherapy combination endpoint context

21 psoriasis patients, narrow-band UVB, retrospective

Evidence Dimension	Rate of PASI improvement and required narrow-band UVB dose
Target Compound Data	More rapid PASI improvement; lower UVB accumulated dose required
Comparator Or Baseline	Maxacalcitol: Slower PASI improvement; higher UVB dose required
Quantified Difference	Quantitative UVB dose difference not specified but statistically/clinically significant per authors
Conditions	Retrospective study of 21 psoriasis patients, combination with narrow-band UVB

Why This Matters

In phototherapy combination protocols, calcipotriol may enable reduced UVB exposure, potentially lowering cumulative UV-related risks and improving patient adherence.

• [1] Noborio R, et al. Comparison of the efficacy of calcipotriol and maxacalcitol in combination with narrow-band ultraviolet B therapy for the treatment of psoriasis vulgaris. Photodermatol Photoimmunol Photomed. 2006;22(5):262-4. View Source

Calcipotriol vs. Vitamin D Analogs: VDR Binding Affinity

A 2025 molecular docking and virtual screening study evaluated 24 vitamin D analogs for binding to the VDR ligand-binding domain [1]. Calcipotriol exhibited the highest binding affinity (−11.4 kcal/mol) and unique interactions with key VDR residues compared to analogs including calcitriol and tacalcitol [1]. The study also identified structural variations that may influence differential efficacy among these analogs [1].

VDR Binding Affinity

In silico

−11.4 kcal/mol Highest among 24 vitamin D analogs tested

Reported in silico VDR affinity context; unique residue interactions noted

Molecular docking, VDR ligand-binding domain; computational prediction

Evidence Dimension	In silico VDR binding affinity
Target Compound Data	-11.4 kcal/mol (highest among 24 analogs tested)
Comparator Or Baseline	24 vitamin D analogs including calcitriol and tacalcitol
Quantified Difference	Highest binding affinity score; unique residue interactions noted
Conditions	Molecular docking and virtual screening, VDR ligand-binding domain

Why This Matters

This computational prediction suggests potential advantages in VDR-mediated efficacy that may translate to superior melanogenesis modulation in vitiligo research applications.

• [1] Al-Smadi K, et al. Molecular insights of vitamin D receptor SNPs and vitamin D analogs: a novel therapeutic avenue for vitiligo. Mol Divers. 2025;29:6543-55. View Source

Calcipotriol vs. Tacalcitol/Maxacalcitol: Anti-Proliferative Potency

In a comparative in vitro study using normal human keratinocytes (NHK), calcipotriol, tacalcitol, maxacalcitol, and 1,25(OH)2D3 all suppressed proliferation in a concentration-dependent manner with maximal effect at 10⁻⁷ M [1]. No significant difference in anti-proliferative potency was observed among the active vitamin D3 analogs [1]. Similar equivalence was observed for induction of differentiation markers (involucrin, transglutaminase 1) and cornified envelope formation [1]. IC50 values in HaCaT keratinocytes for calcipotriol have been reported as 0.081 nM [2].

Anti-Proliferative Potency

Head-to-head

Calcipotriol: IC50 0.081 nM, max effect at 10⁻⁷ M vs Tacalcitol, maxacalcitol, calcitriol: similar potency

Supports equipotent anti-proliferative assay context

NHK and HaCaT keratinocytes; MTS, BrdU, ³H-thymidine assays

Evidence Dimension	Anti-proliferative potency in human keratinocytes
Target Compound Data	Maximal inhibition at 10⁻⁷ M; IC50 = 0.081 nM in HaCaT cells
Comparator Or Baseline	Tacalcitol, maxacalcitol, and 1,25(OH)2D3: similar potency with maximal effect at 10⁻⁷ M
Quantified Difference	No significant difference in anti-proliferative effect among all four compounds
Conditions	Normal human keratinocytes (NHK) and HaCaT cell line; MTS, BrdU, and ³H-thymidine incorporation assays

Why This Matters

Calcipotriol achieves anti-psoriatic efficacy equivalent to other VD3 analogs, so procurement decisions can safely prioritize differentiation based on superior safety and pharmacokinetic profiles.

• [1] Takahashi H, et al. Similarly potent action of 1,25-dihydroxyvitamin D3 and its analogues, tacalcitol, calcipotriol, and maxacalcitol on normal human keratinocyte proliferation and differentiation. J Dermatol Sci. 2003;31(1):21-8. View Source
• [2] Slominski AT, et al. Novel vitamin D hydroxyderivatives inhibit melanoma growth and show anti-metastatic activity in vivo. Steroids. 2016;110:49-61. Table 1: IC50 values for HaCaT keratinocytes. View Source

Calcipotriol Procurement Scenarios: Use Cases

Psoriasis Research: Low Systemic Calcemic Liability

Calcipotriol is the optimal choice for in vivo psoriasis models (e.g., imiquimod-induced dermatitis in rodents) and ex vivo human skin explant studies where equivalent anti-proliferative efficacy to calcitriol is required but systemic calcium elevation must be avoided. Evidence demonstrates that topical calcipotriol achieves comparable keratinocyte differentiation to calcitriol with <1% calcemic activity [1]. This profile enables longer-duration or higher-dose experimental protocols without confounding hypercalcemia.

Combination Phototherapy with Narrow-Band UVB

For investigations into psoriasis combination treatments, calcipotriol offers demonstrated advantages over maxacalcitol when used as an adjunct to narrow-band UVB therapy, including more rapid PASI improvement and lower required UVB accumulated doses [2]. This evidence supports calcipotriol as the vitamin D analog of choice for phototherapy combination protocols aimed at minimizing cumulative UV exposure.

VDR Agonist Research for Vitiligo and Pigmentation

Computational docking studies indicate that calcipotriol exhibits the highest VDR binding affinity (-11.4 kcal/mol) among 24 evaluated vitamin D analogs, with unique residue interactions that may confer superior melanogenesis modulation [3]. This positions calcipotriol as a leading candidate for in vitro and in vivo vitiligo research, particularly for studies exploring VDR-targeted therapies for repigmentation.

Formulation Development and Stability Testing

Calcipotriol's documented photolability and degradation kinetics necessitate robust analytical characterization [4]. Procurement for pharmaceutical development and quality control applications should prioritize high-purity material accompanied by impurity reference standards (e.g., Impurity A, 7Z-isomer). Evidence indicates that calcipotriol monohydrate exhibits chemical stability of >30 days at room temperature , informing both storage conditions and formulation development strategies.

Application

Selection Property

Validation Focus

Psoriasis model studies (in vivo / ex vivo)

Calcemic endpoint response profile

Systemic calcium monitoring in topical models

Phototherapy combination research

Phototherapy combination endpoint response

UVB dose-response and PASI score endpoints

Vitiligo and melanogenesis research

VDR binding affinity and selectivity profile

In vitro melanogenesis and repigmentation model endpoints

Formulation and stability research

Photostability and degradation kinetics profile

Purity, impurity profiling, and stability under storage conditions

• [1] Bräutigam M, et al. Effects of calcipotriol (MC 903) and calcitriol after topical application on the skin of hairless rats: Much lower effect of calcipotriol on systemic calcium homeostasis. Skin Pharmacol. 1992;5(2):87-92. View Source
• [2] Noborio R, et al. Comparison of the efficacy of calcipotriol and maxacalcitol in combination with narrow-band ultraviolet B therapy for the treatment of psoriasis vulgaris. Photodermatol Photoimmunol Photomed. 2006;22(5):262-4. View Source
• [3] Al-Smadi K, et al. Molecular insights of vitamin D receptor SNPs and vitamin D analogs: a novel therapeutic avenue for vitiligo. Mol Divers. 2025;29:6543-55. View Source
• [4] Miolo G, et al. Photodegradation assessment of calcipotriol in the presence of UV absorbers by UHPLC/MSᴱ. J Pharm Biomed Anal. 2025. View Source